Cas no 77528-46-2 (4-Ethoxycarbonyl-4,5,6,7-tetrahydro-benzo[d]thiazole)

4-Ethoxycarbonyl-4,5,6,7-tetrahydro-benzo[d]thiazole is a heterocyclic compound featuring a tetrahydrobenzo[d]thiazole core with an ethoxycarbonyl substituent. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The ethoxycarbonyl group enhances reactivity, facilitating further functionalization, while the saturated ring system contributes to stability. Its utility extends to the synthesis of bioactive molecules, including potential CNS-active agents, due to the thiazole moiety's prevalence in medicinal chemistry. The compound's well-defined reactivity profile and compatibility with diverse reaction conditions make it a valuable building block for researchers in organic and medicinal chemistry.

4-Ethoxycarbonyl-4,5,6,7-tetrahydro-benzo[d]thiazole structure

77528-46-2 structure

Product Name:4-Ethoxycarbonyl-4,5,6,7-tetrahydro-benzo[d]thiazole

CAS No:77528-46-2

MF:C₁₀H₁₃NO₂S

MW:211.28072142601

CID:2189571

PubChem ID:12917739

Update Time:2025-10-24

4-Ethoxycarbonyl-4,5,6,7-tetrahydro-benzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

- 4-Ethoxycarbonyl-4,5,6,7-tetrahydro-benzo[d]thiazole
- ethyl 4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylate
- CDA52846
- CZWCQRFMTZHZLB-UHFFFAOYSA-N
- EN300-6739765
- DB-316553
- ethyl4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylate
- Z1269165552
- 833-871-8
- 77528-46-2
- Inchi： 1S/C10H13NO2S/c1-2-13-10(12)7-4-3-5-8-9(7)11-6-14-8/h6-7H,2-5H2,1H3
- InChI Key： CZWCQRFMTZHZLB-UHFFFAOYSA-N
- SMILES： S1C=NC2=C1CCCC2C(=O)OCC

Computed Properties

Exact Mass: 211.06669983Da
Monoisotopic Mass: 211.06669983Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 67.4Å²

4-Ethoxycarbonyl-4,5,6,7-tetrahydro-benzo[d]thiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6739765-0.05g	ethyl 4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylate	77528-46-2	95%	0.05g	$282.0	2023-04-30
Enamine	EN300-6739765-0.1g	ethyl 4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylate	77528-46-2	95%	0.1g	$420.0	2023-04-30
Enamine	EN300-6739765-0.25g	ethyl 4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylate	77528-46-2	95%	0.25g	$601.0	2023-04-30
Enamine	EN300-6739765-0.5g	ethyl 4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylate	77528-46-2	95%	0.5g	$947.0	2023-04-30
Enamine	EN300-6739765-1.0g	ethyl 4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylate	77528-46-2	95%	1.0g	$0.0	2023-07-07
Enamine	EN300-6739765-2.5g	ethyl 4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylate	77528-46-2	95%	2.5g	$2379.0	2023-04-30
Enamine	EN300-6739765-5.0g	ethyl 4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylate	77528-46-2	95%	5g	$3520.0	2023-04-30
Enamine	EN300-6739765-10.0g	ethyl 4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylate	77528-46-2	95%	10g	$5221.0	2023-04-30
1PlusChem	1P028N04-50mg	ethyl4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylate	77528-46-2	95%	50mg	$399.00	2024-04-21
1PlusChem	1P028N04-100mg	ethyl4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylate	77528-46-2	95%	100mg	$581.00	2024-04-21